14,15-DEHYDRO LEUKOTRIENE B4

• CAS No.: 114616-11-4
• Product Name: 14,15-DEHYDRO LEUKOTRIENE B4
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (5S,6Z,8E,10E,12R)-5,12-dihydroxyicosa-6,8,10-trien-14-ynoic acid
• Standard InChI: InChI=1S/C20H30O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h7-8,10-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,14-10+,15-11-/t18-,19-/m1/s1
• Standard InChIKey: PRCVOEPTHWOJMX-CHHAPGPYSA-N
• Isomeric SMILES: CCCCCC#CC[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)O)O)O
• SMILES: CCCCCC#CCC(C=CC=CC=CC(CCCC(=O)O)O)O
• Canonical SMILES: CCCCCC#CCC(C=CC=CC=CC(CCCC(=O)O)O)O
• Appearance: Assay:≥97%A solution in ethanol
• Description: Leukotriene B4 (LTB4) is a dihydroxy fatty acid derived from arachidonic acid through the 5-lipoxygenase pathway. It promotes a number of leukocyte functions including aggregation, stimulation of ion fluxes, enhancement of lysosomal enzyme release, superoxide anion production, chemotaxis, and chemokinesis. At least two LTB4 receptors, termed BLT1 and BLT2, have been identified. 14,15-dehydro LTB4 is a LTB4 receptor antagonist that has a higher binding affinity for BLT1, demonstrating a Ki value of 27 nM, compared to BLT2, which has a Ki value of 473 nM. 14,15-dehydro LTB4 inhibits LTB4-induced release of lysozymes from rat polymorphonuclear leukoctyes with an IC50 value of 1 µM.
• Synonyms: 14,15-dehydro LTB4
• PubChem Compound: 5283132
• Last Modified: Nov 11 2021